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Compound of Interest

Compound Name: Z-D-His-OH

Cat. No.: B554514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis, purification,

and characterization of N-α-benzyloxycarbonyl-D-histidine (Z-D-His-OH). This compound is a

valuable building block in peptide synthesis and drug discovery, necessitating robust and well-

documented protocols for its preparation and quality control.

Synthesis of Z-D-His-OH
The synthesis of Z-D-His-OH is achieved through the protection of the α-amino group of D-

histidine with a benzyloxycarbonyl (Z or Cbz) group. The most common method for this

transformation is the Schotten-Baumann reaction, which involves the use of benzyl

chloroformate as the protecting group precursor in the presence of a base.

Experimental Protocol
A typical experimental procedure for the synthesis of Z-D-His-OH is as follows:

Dissolution of D-histidine: D-histidine is dissolved in an aqueous solution of a base, such as

sodium carbonate or sodium hydroxide, to deprotonate the amino group and facilitate the

reaction.

Addition of Benzyl Chloroformate: Benzyl chloroformate is added portion-wise to the cooled

reaction mixture with vigorous stirring. The temperature is maintained at a low level (typically

0-5 °C) to control the exothermic reaction and minimize side reactions.
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Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography

(TLC) until the starting material (D-histidine) is consumed.

Work-up: Upon completion, the reaction mixture is typically washed with an organic solvent

(e.g., diethyl ether) to remove unreacted benzyl chloroformate and other non-polar

impurities. The aqueous layer is then acidified with a mineral acid (e.g., hydrochloric acid) to

a pH of approximately 2-3.

Isolation of Product: The acidification step protonates the carboxyl group and the imidazole

nitrogen, leading to the precipitation of Z-D-His-OH. The crude product is then collected by

filtration, washed with cold water, and dried under vacuum.

A potential reaction scheme involves the reaction of D-histidine with t-butyloxycarbonyl azide in

the presence of magnesium oxide, which suggests an alternative approach to the more

common Schotten-Baumann conditions.[1]

Purification of Z-D-His-OH
Purification of the crude Z-D-His-OH is crucial to remove any unreacted starting materials, by-

products, and the L-enantiomer if the starting D-histidine was not enantiomerically pure. The

primary methods for purification are crystallization and chiral high-performance liquid

chromatography (HPLC).

Crystallization
Crystallization is a widely used technique for the purification of solid organic compounds. The

choice of solvent is critical and is determined by the solubility profile of Z-D-His-OH. It is known

that the related amino acid, L-histidine, can crystallize into stable and metastable polymorphic

forms, a factor that should be considered during the crystallization of Z-D-His-OH to ensure the

desired crystal form is obtained.[2][3] Antisolvent crystallization is a common method for

inducing precipitation.[4]

General Recrystallization Protocol:

Dissolve the crude Z-D-His-OH in a minimum amount of a hot solvent in which it is highly

soluble.
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Filter the hot solution to remove any insoluble impurities.

Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath

to promote crystal formation.

Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry

under vacuum.

Common solvent systems for the crystallization of protected amino acids include water,

ethanol, and mixtures thereof.

Chiral High-Performance Liquid Chromatography
(HPLC)
To ensure the enantiomeric purity of Z-D-His-OH, chiral HPLC is the method of choice. This

technique utilizes a chiral stationary phase (CSP) to separate the D- and L-enantiomers.[5][6]

[7][8]

Typical Chiral HPLC Parameters:

Parameter Description

Column

A chiral stationary phase column (e.g., based on

polysaccharide derivatives like cellulose or

amylose).

Mobile Phase

A mixture of a non-polar solvent (e.g., hexane or

heptane) and a polar modifier (e.g., isopropanol

or ethanol), often with an acidic or basic additive

to improve peak shape.

Detection

UV detection at a wavelength where the

compound absorbs (typically around 210-220

nm).

Flow Rate Typically in the range of 0.5-1.5 mL/min.
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The specific conditions will need to be optimized for the particular chiral column and HPLC

system being used.

Characterization of Z-D-His-OH
The identity and purity of the synthesized Z-D-His-OH should be confirmed using various

analytical techniques.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy:1H NMR and 13C NMR spectroscopy are

powerful tools for structural elucidation.[9][10][11][12][13] The spectra will confirm the presence

of the benzyloxycarbonyl group, the histidine side chain, and the correct connectivity of the

molecule.

Table 1: Expected NMR Data for Z-D-His-OH (Illustrative)
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Nucleus Chemical Shift (ppm) Multiplicity Assignment

1H ~7.3 m
Aromatic protons (Cbz

group)

1H ~7.5, ~6.8 s, s Imidazole protons

1H ~5.1 s CH2 (Cbz group)

1H ~4.5 m α-CH

1H ~3.1 m β-CH2

13C ~175 s C=O (acid)

13C ~156 s C=O (carbamate)

13C ~136, ~128, ~127 m
Aromatic carbons

(Cbz group)

13C ~135, ~117 m Imidazole carbons

13C ~67 s CH2 (Cbz group)

13C ~55 s α-CH

13C ~28 s β-CH2

Note: The exact chemical shifts may vary depending on the solvent and other experimental

conditions.

Physicochemical Properties
Table 2: Physicochemical Properties of Z-D-His-OH
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Property Value Reference

Molecular Formula C14H15N3O4 [14]

Molecular Weight 289.29 g/mol [14]

Appearance White to off-white solid

Optical Rotation

Specific rotation value for the

D-enantiomer. The L-

enantiomer has a reported

optical rotation of -24.2° (c=6

in 6M HCl).

[15]

Experimental Workflows and Signaling Pathways
Synthesis and Purification Workflow
The overall process for the synthesis and purification of Z-D-His-OH can be visualized as a

sequential workflow.

Synthesis and purification workflow for Z-D-His-OH.

Signaling Pathways
Currently, there is limited direct evidence in the scientific literature detailing the specific role of

Z-D-His-OH in cellular signaling pathways. As a protected amino acid, its primary function is as

an intermediate in the synthesis of peptides. The biological activity of the final peptide, which

may incorporate the D-histidine residue, would then be responsible for any interaction with

signaling pathways.

Histidine residues within peptides and proteins are known to be critically involved in various

signaling processes due to the unique properties of the imidazole side chain, which can act as

a proton donor or acceptor at physiological pH. For instance, histidine is a key component of

the active sites of many enzymes and is involved in metal ion coordination.

Further research is required to elucidate any direct biological roles of Z-D-His-OH or its

derivatives beyond its utility in chemical synthesis. General signaling pathways where histidine-

containing peptides are important include the Hedgehog and Wnt signaling pathways.[16][17]
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Conclusion
This technical guide has outlined the essential procedures for the synthesis, purification, and

characterization of Z-D-His-OH. Adherence to these detailed protocols will enable researchers

and drug development professionals to produce high-quality material for their applications in

peptide synthesis and medicinal chemistry. While the direct role of Z-D-His-OH in signaling

pathways is not yet established, its importance as a synthetic building block for creating

biologically active peptides is clear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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